(2-Bromobenzyl)diisopropylamine

• IUPAC Name: N-[(2-bromophenyl)methyl]-N-propan-2-ylpropan-2-amine
• InChI: InChI=1S/C13H20BrN/c1-10(2)15(11(3)4)9-12-7-5-6-8-13(12)14/h5-8,10-11H,9H2,1-4H3
• InChI Key: AZAMKADQINXEGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1Br)C(C)C
• Molecular Formula: C13H20BrN
• DSSTOX Substance ID: DTXSID40585942
• Molecular Weight: 270.21 g/mol
• CAS RN: 802306-26-9

Description

(2-Bromobenzyl)diisopropylamine, otherwise known as 2-BBA, is an organic compound that is widely used in scientific research applications. It is an alkyl amine that is derived from the reaction of diisopropylamine and 2-bromobenzyl bromide. 2-BBA is a colorless liquid that is both volatile and highly flammable. It has a wide variety of uses in both organic and inorganic chemistry, and is a useful reagent in the synthesis of other compounds.

Scientific Research Applications

2-BBA is widely used in scientific research applications, particularly in organic and inorganic chemistry. It is a useful reagent in the synthesis of other compounds, and can be used to synthesize a variety of compounds such as amines, amides, and esters. It can also be used in the synthesis of heterocyclic compounds, such as pyrroles, furans, and thiophenes. Additionally, it is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.

Mechanism of Action

Target of Action

(2-Bromobenzyl)diisopropylamine is a biochemical used in proteomics research . It serves as a building block for the synthesis of affinity chromatography ligands. These ligands are designed to bind specifically to target proteins of interest within a complex mixture.

Mode of Action

The mode of action of (2-Bromobenzyl)diisopropylamine involves its interaction with its targets, the proteins of interest. The compound can be incorporated into the ligand structure to provide a reactive group for attaching a capture moiety that interacts with the desired protein.

Biochemical Pathways

It’s known that the compound plays a role in the process of affinity chromatography, which is a method of separating biochemical mixtures based on a highly specific interaction between antigen and antibody, enzyme and substrate, receptor and ligand, or protein and nucleic acid.

Result of Action

The result of the action of (2-Bromobenzyl)diisopropylamine is the successful isolation and purification of the target proteins for further analysis. This is achieved by passing a cellular lysate or protein extract through a column containing the immobilized ligand.

Advantages and Limitations for Lab Experiments

2-BBA is a useful reagent in the synthesis of other compounds and is widely used in scientific research applications. It is relatively easy to synthesize, and can be purified by recrystallization or distillation. Additionally, it is relatively inexpensive and can be stored at room temperature. However, it is highly flammable and volatile, and therefore should be handled with caution.

Future Directions

As 2-BBA is widely used in scientific research applications, there is potential for further research into its potential uses. For example, further research could be done into its potential use in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. Additionally, further research could be done into its biochemical and physiological effects, as well as its potential toxicity. Additionally, research could be done into its potential use as a catalyst in chemical reactions.